Cas no 522601-91-8 (Benzamide, N-[2-(benzoylamino)ethyl]-2-chloro-4-nitro-)

• Product Name: Benzamide, N-[2-(benzoylamino)ethyl]-2-chloro-4-nitro-
• CAS No: 522601-91-8
• MF: C₁₆H₁₄ClN₃O₄
• MW: 347.753062725067
• CID: 1576639
• Update Time: 2024-08-24

Benzamide, N-[2-(benzoylamino)ethyl]-2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(benzoylamino)ethyl]-2-chloro-4-nitro-

• Inchi： 1S/C16H14ClN3O4/c17-14-10-12(20(23)24)6-7-13(14)16(22)19-9-8-18-15(21)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,18,21)(H,19,22)
• InChI Key： ZGUPEQOCGXFVHZ-UHFFFAOYSA-N
• SMILES： C(NCCNC(=O)C1=CC=CC=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 347.06742

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 609.6±55.0 °C(Predicted)
• PSA: 101.34
• pka: 12.14±0.46(Predicted)